6-Fluoro-6-methyl-1-heptanol

• Molecular Formula: C8H17FO
• Molecular Weight: 148.22 g/mol
• IUPAC Name: 6-fluoro-6-methylheptan-1-ol
• InChI: InChI=1S/C8H17FO/c1-8(2,9)6-4-3-5-7-10/h10H,3-7H2,1-2H3
• InChI Key: CSALSJNVKGHHCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCCO)F

Description

6-Fluoro-6-methyl-1-heptanol is a useful research compound. Its molecular formula is C8H17FO and its molecular weight is 148.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred solution of the product from Step III (3.34 g, 0.0144 mol) in absolute EtOH was treated with pyridinium p-toluenesulfonate (0.47 g, 0.00187 mol) and kept under nitrogen at ambient temperature for 41 hours. The mixture was concentrated and the residue, dissolved in EtOAc, was washed with aqueous NaHCO3 and brine, dried (MgSO4) and concentrated. The residue was chromatographed on silica gel with 5 to 20% EtOAc-hexane to give 1.86 g of 6-fluoro-6-methyl-1-heptanol.

Synthesis routes and methods II

Procedure details

A stirred solution of the product from Step I (3.34 g, 0.0144 mol) in absolute EtOH was treated with pyridinium p-toluenesulfonate (0.47 g, 0.00187 mol) and kept under nitrogen at ambient temperature for 41 hours. The mixture was concentrated and the residue, dissolved in EtOAc, was washed with aqueous NaHCO3 and brine, dried (MgSO4) and concentrated. The residue was chromatographed on silica gel with 5 to 20% EtOAc-hexane to give 1.86 g of 6-fluoro-6-methyl -1-heptanol.